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Compound of Interest

Compound Name: 2-Chloro-1-phenylethanol

Cat. No.: B167369

Essential Safety and Handling Guide for 2-
Chloro-1-phenylethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Chloro-1-phenylethanol in a laboratory setting. Adherence to
these guidelines is critical for ensuring personnel safety and regulatory compliance.

Personal Protective Equipment (PPE) and
Engineering Controls

Effective protection against exposure to 2-Chloro-1-phenylethanol requires a combination of
appropriate personal protective equipment and proper engineering controls.[1][2][3][4] Handling
of this compound should be conducted in a well-ventilated area, preferably within a chemical
fume hood.[1][2][3] An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.[3]
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Protective Equipment

Specifications

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US). A
face shield may also be

required for splash hazards.[1]

[2]3]15]

Protects against splashes and
vapors which can cause

serious eye irritation.[2]

Skin Protection

Chemical-resistant gloves
(e.g., fluorinated rubber),
inspected prior to use.[1][3]
Fire/flame resistant and
impervious lab coat, buttoned
to full length.[1][2][3] Full-
length pants and closed-toe

shoes are mandatory.[3][6]

Prevents skin contact, as the
chemical is harmful if absorbed
through the skin.[1][7]

Respiratory Protection

A full-face respirator with multi-
purpose combination respirator
cartridges should be used if
exposure limits are exceeded,
or as a precaution.[1][2][3] Use
of respirators requires a formal
respiratory protection program,
including training and fit-

testing.[3]

Protects against inhalation of

harmful vapors.[1][7]

Safe Handling and Storage

Handling:

» Always handle 2-Chloro-1-phenylethanol in a well-ventilated area, such as a chemical

fume hood, to minimize inhalation exposure.[1][2]

e Avoid contact with skin and eyes.[1]
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e Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[1]

[5]
e Wash hands thoroughly after handling.[2][7][8]
e Do not eat, drink, or smoke in areas where the chemical is handled.[7][8]
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2][3]
o Keep away from incompatible materials and sources of ignition.[1][3]

» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[3][5]

Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[1][2][8][9]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.[1][2][8][9]

Eye Contact

Immediately rinse eyes with plenty of water for
at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to
do. Seek immediate medical attention.[1][2][7][8]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a physician or Poison
Control Center immediately.[1][2][7][8]

Spill Response Workflow

A prompt and coordinated response is essential for managing a spill of 2-Chloro-1-

phenylethanol. The following workflow outlines the key steps to be taken.
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Caption: Workflow for responding to a 2-Chloro-1-phenylethanol spill.
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Disposal Plan

2-Chloro-1-phenylethanol is a halogenated organic compound and must be disposed of as
hazardous waste. Do not pour down the drain.[2][7][8]

Step-by-Step Disposal Procedure:

o Segregation: Collect waste 2-Chloro-1-phenylethanol and any materials contaminated with
it (e.g., absorbent pads, gloves) in a dedicated, properly labeled hazardous waste container.
[1][2][8] This container should be specifically for halogenated organic waste.[2][8]

o Container Requirements: The waste container must be in good condition, compatible with
the chemical, and have a tightly sealing lid.[8][9]

o Labeling: Label the waste container with the words "Hazardous Waste," the full chemical
name "2-Chloro-1-phenylethanol,” and any other components of the waste stream with
their approximate percentages.[3][9]

o Storage of Waste: Store the sealed waste container in a designated satellite accumulation
area that is cool, dry, and well-ventilated, away from incompatible materials.[9]

» Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office to arrange for the pickup and disposal of the hazardous waste.[9] Follow all local,
regional, and national regulations for hazardous waste disposal.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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